Cas no 57045-86-0 (N-Acetyl 2-bromo-4-nitroaniline)

N-Acetyl 2-bromo-4-nitroaniline structure
57045-86-0 structure
Product Name:N-Acetyl 2-bromo-4-nitroaniline
CAS No:57045-86-0
MF:C8H7BrN2O3
MW:259.056781053543
MDL:MFCD00569284
CID:346781
PubChem ID:11311475
Update Time:2025-04-19

N-Acetyl 2-bromo-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • N-(2-Bromo-4-nitrophenyl)acetamide
    • Acetamide, N-(2-bromo-4-nitrophenyl)-
    • N-ACETYL 2-BROMO-4-NITROANILINE
    • 57045-86-0
    • AKOS002952550
    • SCHEMBL5455180
    • n-acetyl-2-bromo-4-nitroaniline
    • E79644
    • CS-0136799
    • N-Acetyl2-bromo-4-nitroaniline
    • MFCD00569284
    • DTXSID00462008
    • CVRYGNVWNQYYEC-UHFFFAOYSA-N
    • N-(2-bromo-4-nitro-phenyl)-acetamide
    • SY288516
    • A869776
    • N-Acetyl 2-bromo-4-nitroaniline
    • MDL： MFCD00569284
    • Inchi： 1S/C8H7BrN2O3/c1-5(12)10-8-3-2-6(11(13)14)4-7(8)9/h2-4H,1H3,(H,10,12)
    • InChI Key： CVRYGNVWNQYYEC-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=CC=1NC(C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.96400
  • Monoisotopic Mass: 257.96400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.8233 (rough estimate)
  • Refractive Index: 1.5190 (estimate)
  • PSA: 74.92000
  • LogP: 2.91190

N-Acetyl 2-bromo-4-nitroaniline Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Acetyl 2-bromo-4-nitroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A145190-100mg
N-Acetyl 2-bromo-4-nitroaniline
 57045-86-0
100mg
 $ 64.00 2023-04-19
TRC
A145190-250mg
N-Acetyl 2-bromo-4-nitroaniline
 57045-86-0
250mg
 $ 69.00 2023-04-19
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A145190-500mg
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 57045-86-0
500mg
 $ 98.00 2023-04-19
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 57045-86-0
1g
 $ 115.00 2022-06-08
Chemenu
CM194149-5g
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 57045-86-0 95%
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 $320 2021-06-16
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CM194149-10g
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CM194149-25g
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Chemenu
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 57045-86-0 95%
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 $483 2022-06-11
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N-(2-Bromo-4-nitrophenyl)acetamide
 57045-86-0 95%
25g
 $870 2022-06-11

N-Acetyl 2-bromo-4-nitroaniline Production Method

Production Method 1

104-04-1 104-04-1
57045-86-0 57045-86-0
827-94-1 827-94-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Palladium diacetate ,  Copper(II) triflate Solvents: 1,2-Dichloroethane ;  3 h, reflux
Reference
Nitration of N-acetyl anilides using silver(I) nitrate/persulfate combination
Sanjeam, Hathaichanok; et al, Synthetic Communications, 2022, 52(9-10), 1279-1289

Production Method 2

57045-86-0 57045-86-0
827-94-1 827-94-1
Reaction Conditions
1.1 Reagents: Potassium persulfate ,  Silver nitrate ,  Oxygen Solvents: Acetonitrile ;  6 h, reflux; reflux → rt
1.2 Reagents: Water ;  rt
2.1 Reagents: N-Bromosuccinimide Catalysts: Palladium diacetate ,  Copper(II) triflate Solvents: 1,2-Dichloroethane ;  3 h, reflux
Reference
Nitration of N-acetyl anilides using silver(I) nitrate/persulfate combination
Sanjeam, Hathaichanok; et al, Synthetic Communications, 2022, 52(9-10), 1279-1289

N-Acetyl 2-bromo-4-nitroaniline Raw materials

N-Acetyl 2-bromo-4-nitroaniline Preparation Products

N-Acetyl 2-bromo-4-nitroaniline Related Literature

57045-86-0 (N-Acetyl 2-bromo-4-nitroaniline) Related Products

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